(E)-4-(4-(hydroxymethyl)-4-methylpiperidin-1-yl)-4-oxobut-2-enoic acid

• IUPAC Name: (E)-4-[4-(hydroxymethyl)-4-methylpiperidin-1-yl]-4-oxobut-2-enoic acid
• InChI: InChI=1S/C11H17NO4/c1-11(8-13)4-6-12(7-5-11)9(14)2-3-10(15)16/h2-3,13H,4-8H2,1H3,(H,15,16)/b3-2+
• InChI Key: OQKQMTPBBLAVRM-NSCUHMNNSA-N
• Canonical SMILES: CC1(CCN(CC1)C(=O)C=CC(=O)O)CO
• Isomeric SMILES: CC1(CCN(CC1)C(=O)/C=C/C(=O)O)CO
• Molecular Formula: C11H17NO4
• Molecular Weight: 227.26 g/mol

Description

(E)-4-(4-(hydroxymethyl)-4-methylpiperidin-1-yl)-4-oxobut-2-enoic acid, also known as 4-hydroxy-4-methyl-1-piperidinecarboxylic acid, is a synthetic organic compound that has been studied extensively in recent years due to its potential applications in the medical and pharmaceutical fields. This compound is a member of the piperidinecarboxylic acid family, which consists of compounds that contain a piperidine ring and a carboxylic acid group. 4-hydroxy-4-methyl-1-piperidinecarboxylic acid has been studied for its ability to act as an agonist for the serotonin 5-HT1A receptor, as well as for its potential to inhibit the enzyme acetylcholinesterase. In addition, this compound has been investigated for its potential to act as a prodrug for the drug tramadol, as well as for its ability to act as an anti-inflammatory agent.

Scientific Research Applications

Neuroprotective Agents

One of the primary applications of this compound class is as potent inhibitors of kynurenine-3-hydroxylase. These inhibitors are considered potential neuroprotective agents due to their ability to prevent the increase in interferon-gamma-induced synthesis of quinolinic acid in human peripheral blood monocyte-derived macrophages. This mechanism is critical for neuroprotection, highlighting the compound's relevance in neurodegenerative disease research (Drysdale, Hind, Jansen, & Reinhard, 2000).

Antibacterial and Analgesic Activity

The derivatives of (E)-4-(4-(hydroxymethyl)-4-methylpiperidin-1-yl)-4-oxobut-2-enoic acid have shown significant antibacterial and analgesic activities. For instance, Claisen condensation products with various binucleophiles have demonstrated both analgesic and antibacterial properties, suggesting their potential as therapeutic agents (Oleshchuk, Shulgau, Seilkhanov, Vasilchenko, Talipov, & Kulakov, 2019).

Synthesis of Biologically Active Compounds

Another significant application is the synthesis of a wide range of biologically active compounds. These include heterocyclic compounds with expected antibacterial activities, developed using 4-(4-bromophenyl)-4-oxobut-2-enoic acid as a key starting material. This approach highlights the compound's utility in generating novel therapeutics with potential antibacterial applications (El-Hashash, Soliman, Bakeer, Mohammed, & Hassan, 2015).

Hemostatic Activity

Moreover, derivatives of this compound have been synthesized and tested for their hemostatic activity. Certain synthesized compounds demonstrated high hemostatic activity with low acute toxicity, indicating their potential use in medical applications where controlling bleeding is crucial (Pulina, Kozhukhar, Kuznetsov, Rubtsov, & Starkova, 2017).